Cas no 1227489-99-7 (3,6-Bis(2-fluorophenyl)picolinaldehyde)

• Product Name: 3,6-Bis(2-fluorophenyl)picolinaldehyde
• CAS No: 1227489-99-7
• MF: C₁₈H₁₁F₂NO
• MW: 295.282851457596
• CID: 4908916
• Update Time: 2025-10-25

3,6-Bis(2-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(2-fluorophenyl)picolinaldehyde
• 3,6-Bis(2-fluorophenyl)picolinaldehyde

• Inchi： 1S/C18H11F2NO/c19-15-7-3-1-5-12(15)13-9-10-17(21-18(13)11-22)14-6-2-4-8-16(14)20/h1-11H
• InChI Key： CMSFUCSOKGKQJX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C2C=CC=CC=2F)=NC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Additional information on 3,6-Bis(2-fluorophenyl)picolinaldehyde

3,6-Bis(2-fluorophenyl)picolinaldehyde: A Comprehensive Overview

In the realm of organic chemistry, the compound 3,6-Bis(2-fluorophenyl)picolinaldehyde (CAS No. 1227489-99-7) stands out as a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of picolinic aldehyde, a heterocyclic compound known for its unique chemical properties and versatility. The presence of two fluorophenyl groups at the 3 and 6 positions of the picolinic aldehyde framework introduces intriguing electronic and steric effects, making it a subject of interest in both academic research and industrial development.

The chemical structure of 3,6-Bis(2-fluorophenyl)picolinaldehyde consists of a pyridine ring substituted with an aldehyde group at position 4 and two fluorophenyl groups at positions 3 and 6. This arrangement not only enhances the molecule's stability but also imparts unique reactivity. The fluorine atoms in the phenyl groups contribute to the compound's electronic properties, making it an ideal candidate for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a versatile ligand.

From a synthetic perspective, the preparation of 3,6-Bis(2-fluorophenyl)picolinaldehyde involves a multi-step process that typically begins with the alkylation or arylation of picolinic aldehyde derivatives. The introduction of fluorophenyl groups is achieved through coupling reactions, often utilizing palladium catalysts to ensure high yields and selectivity. Researchers have explored various reaction conditions to optimize the synthesis process, including the use of microwave-assisted synthesis and continuous-flow reactors. These advancements have significantly improved the efficiency and scalability of the synthesis pathway.

The application potential of 3,6-Bis(2-fluorophenyl)picolinaldehyde spans across multiple disciplines. In materials science, its ability to coordinate with metal ions has led to its use in constructing MOFs with exceptional porosity and stability. These materials exhibit promising properties for gas storage, catalysis, and sensing applications. For instance, recent studies have demonstrated its effectiveness in capturing CO₂ under ambient conditions, making it a valuable component in carbon capture technologies.

In the field of pharmacology, 3,6-Bis(2-fluorophenyl)picolinaldehyde has shown potential as a lead compound for drug discovery. Its structural features make it an attractive candidate for designing bioactive molecules targeting specific proteins or enzymes. Researchers have investigated its ability to inhibit certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). Preliminary results indicate that it exhibits moderate inhibitory activity, warranting further exploration in preclinical studies.

The stability and reactivity of 3,6-Bis(2-fluorophenyl)picolinaldehyde are influenced by its electronic configuration and steric environment. The fluorine atoms in the phenyl groups introduce electron-withdrawing effects, which enhance the electrophilicity of the aldehyde group. This makes the compound highly reactive towards nucleophilic additions and condensation reactions. Recent research has focused on leveraging these properties to develop novel synthetic routes for complex organic molecules.

From an environmental standpoint, understanding the toxicological profile and biodegradation pathways of 3,6-Bis(2-fluorophenyl)picolinaldehyde is crucial for ensuring its safe use in industrial applications. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further research is needed to assess its long-term impact on ecosystems and human health.

In conclusion, 3,6-Bis(2-fluorophenyl)picolinaldehyde (CAS No. 1227489-99-7) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure enables it to serve as a valuable building block in materials science and pharmacology while offering opportunities for innovative synthetic strategies. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and industrial technologies.